N-(2,5-dichlorophenyl)-1-[(2,5-dichlorophenyl)sulfonyl]-4-piperidinecarboxamide

• IUPAC Name: N-(2,5-dichlorophenyl)-1-(2,5-dichlorophenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C18H16Cl4N2O3S/c19-12-1-3-14(21)16(9-12)23-18(25)11-5-7-24(8-6-11)28(26,27)17-10-13(20)2-4-15(17)22/h1-4,9-11H,5-8H2,(H,23,25)
• InChI Key: HQXCITMZWZXCQS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=C(C=CC(=C2)Cl)Cl)S(=O)(=O)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C18H16Cl4N2O3S
• Molecular Weight: 482.2 g/mol

Description

N-(2,5-dichlorophenyl)-1-[(2,5-dichlorophenyl)sulfonyl]-4-piperidinecarboxamide, also known as DPCPX, is a selective antagonist of the adenosine A1 receptor. The adenosine A1 receptor is a G protein-coupled receptor that is widely distributed in the brain and peripheral tissues. DPCPX has been extensively studied for its potential therapeutic applications in various diseases, including Parkinson's disease, Alzheimer's disease, and cardiovascular diseases.

Scientific Research Applications

N-(2,5-dichlorophenyl)-1-[(2,5-dichlorophenyl)sulfonyl]-4-piperidinecarboxamide has been extensively studied for its potential therapeutic applications in various diseases, including Parkinson's disease, Alzheimer's disease, and cardiovascular diseases. In Parkinson's disease, this compound has been shown to improve motor function and reduce the loss of dopaminergic neurons in animal models. In Alzheimer's disease, this compound has been shown to improve cognitive function and reduce amyloid-beta accumulation in animal models. In cardiovascular diseases, this compound has been shown to reduce ischemia-reperfusion injury and protect against myocardial infarction in animal models.

Mechanism of Action

N-(2,5-dichlorophenyl)-1-[(2,5-dichlorophenyl)sulfonyl]-4-piperidinecarboxamide acts as a selective antagonist of the adenosine A1 receptor, which is a G protein-coupled receptor that is widely distributed in the brain and peripheral tissues. Adenosine is an endogenous purine nucleoside that acts as a neuromodulator and neurotransmitter in the central nervous system. Adenosine A1 receptor activation leads to the inhibition of adenylate cyclase and the reduction of cyclic AMP levels, which in turn leads to the inhibition of neurotransmitter release and the modulation of neuronal excitability.
Biochemical and physiological effects:
This compound has been shown to have a number of biochemical and physiological effects, including the modulation of neurotransmitter release, the reduction of neuronal excitability, the improvement of cognitive function, and the protection against ischemia-reperfusion injury. This compound has also been shown to have anti-inflammatory and anti-oxidant properties, which may contribute to its therapeutic effects in various diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-(2,5-dichlorophenyl)-1-[(2,5-dichlorophenyl)sulfonyl]-4-piperidinecarboxamide is its selectivity for the adenosine A1 receptor, which allows for the specific modulation of this receptor without affecting other adenosine receptors or neurotransmitter systems. However, one limitation of this compound is its relatively low potency and affinity for the adenosine A1 receptor, which may require higher concentrations and longer exposure times for effective modulation.

Future Directions

For the study of N-(2,5-dichlorophenyl)-1-[(2,5-dichlorophenyl)sulfonyl]-4-piperidinecarboxamide include the development of more potent and selective adenosine A1 receptor antagonists, the investigation of the therapeutic potential of this compound in other diseases, such as cancer and epilepsy, and the exploration of the molecular mechanisms underlying this compound's therapeutic effects. Additionally, the development of new methods for the synthesis and delivery of this compound may improve its efficacy and reduce potential side effects.